9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Specification

• CAS No.: 906164-97-4
• Molecular Formula: C20H16FN5O4
• Molecular Weight: 409.377
• IUPAC Name: 9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• Standard InChI: InChI=1S/C20H16FN5O4/c1-29-13-8-7-12(9-14(13)30-2)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)10-3-5-11(21)6-4-10/h3-9H,1-2H3,(H2,22,27)(H,24,28)
• Standard InChI Key: KKIGPKSFXSNXLO-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=C(C=C4)F)OC

Introduction

9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a complex organic compound belonging to the purine class of compounds. Purines are essential in biochemistry, particularly in the formation of nucleotides and nucleic acids, and serve as energy carriers and signaling molecules. This compound's unique structure includes a purine backbone substituted with a 3,4-dimethoxyphenyl group and a 4-fluorophenyl group, which significantly influences its chemical properties and potential biological activities.

Molecular Formula and Weight

• Molecular Formula: C20H16FN5O4

• Molecular Weight: Approximately 409.377 g/mol.

Synthesis

The synthesis of 9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity. Analytical techniques like High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are employed to monitor the progress and purity of the compound throughout the synthesis process.

Mechanism of Action

The mechanism of action for this compound is not fully elucidated but is believed to involve interactions with specific molecular targets such as enzymes or receptors within biological pathways. These interactions can modulate various cellular functions, potentially leading to therapeutic effects.

Potential Applications

9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide has potential applications in pharmaceutical research due to its unique structure and potential therapeutic properties. It may exhibit various biological activities, including interactions with enzymes and receptors, making it a valuable asset in both academic research and pharmaceutical development.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Features
9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	C20H16FN5O4	409.377	Purine derivative with 3,4-dimethoxyphenyl and 4-fluorophenyl groups
9-(3,4-dimethoxyphenyl)-2-(3-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	-	Approximately 356.38	Purine derivative with methoxyphenyl groups, enhancing solubility
2-(3,4-difluorophenyl)-9-(3,4-dimethoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide	C20H15F2N5O4	427.4	Purine derivative with difluorophenyl and dimethoxyphenyl groups

Research Findings and Future Directions

Research into similar compounds suggests that modifications in the aromatic substituents can significantly alter their biological activity, making structure-activity relationship studies crucial for understanding their mechanisms. Further studies are needed to fully elucidate the biological effects and potential therapeutic applications of 9-(3,4-dimethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide.